Cas no 2228609-04-7 (3-(4-bromo-3,5-dimethylphenyl)oxolane-2,5-dione)

• Product Name: 3-(4-bromo-3,5-dimethylphenyl)oxolane-2,5-dione
• CAS No: 2228609-04-7
• MF: C₁₂H₁₁BrO₃
• MW: 283.117943048477
• CID: 5835356
• PubChem ID: 165699735
• Update Time: 2025-06-11

3-(4-bromo-3,5-dimethylphenyl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3,5-dimethylphenyl)oxolane-2,5-dione
• 2228609-04-7
• EN300-1924581

• Inchi： 1S/C12H11BrO3/c1-6-3-8(4-7(2)11(6)13)9-5-10(14)16-12(9)15/h3-4,9H,5H2,1-2H3
• InChI Key： BIOJIQSJXKPBOV-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 281.98916g/mol
• Monoisotopic Mass: 281.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-(4-bromo-3,5-dimethylphenyl)oxolane-2,5-dione

Professional Introduction to Compound with CAS No. 2228609-04-7 and Product Name: 3-(4-bromo-3,5-dimethylphenyl)oxolane-2,5-dione

3-(4-bromo-3,5-dimethylphenyl)oxolane-2,5-dione (CAS No. 2228609-04-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential applications. This compound belongs to the class of oxolane derivatives, which are known for their versatile reactivity and utility in synthetic chemistry. The presence of a bromine substituent at the para position relative to a methyl-substituted aromatic ring enhances its chemical functionality, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 3-(4-bromo-3,5-dimethylphenyl)oxolane-2,5-dione features a five-membered lactone ring fused with an aromatic system, which is further modified by bromine and methyl groups. This configuration imparts distinct electronic and steric properties that make it an attractive candidate for further derivatization. The bromine atom, in particular, serves as a versatile handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl motifs prevalent in many biologically active compounds.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. Oxolane derivatives have emerged as promising candidates due to their ability to mimic the conformational flexibility of natural products while maintaining structural stability. The 3-(4-bromo-3,5-dimethylphenyl)oxolane-2,5-dione molecule exemplifies this trend by offering a scaffold that can be readily modified to explore new chemical space.

One of the most compelling aspects of this compound is its potential application in the development of pharmaceutical agents. The aromatic ring with bromine and methyl substituents can be leveraged to design molecules with specific binding interactions against biological targets. For instance, studies have shown that such structural motifs are often found in kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The oxolane ring, being part of the lactone moiety, can introduce additional conformational constraints that may enhance binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high precision. By leveraging molecular docking simulations, scientists have been able to identify how 3-(4-bromo-3,5-dimethylphenyl)oxolane-2,5-dione might interact with proteins such as kinases or transcription factors. These studies have revealed that the compound can adopt multiple conformations that could be optimized for better binding affinity. The bromine substituent, in particular, has been found to play a crucial role in anchoring the molecule into the active site through halogen bonding interactions.

The synthesis of 3-(4-bromo-3,5-dimethylphenyl)oxolane-2,5-dione presents an interesting challenge due to the need to maintain regioselectivity during functionalization. However, recent methodologies have improved the efficiency of its preparation. For example, transition-metal-catalyzed reactions have enabled the introduction of bromine at the desired position without affecting other reactive sites on the aromatic ring. Additionally, protecting group strategies have been employed to ensure that functional groups such as hydroxyls or amines remain intact during subsequent modifications.

In the context of drug discovery pipelines, this compound serves as a valuable building block for generating libraries of analogs. By systematically varying substituents on the aromatic ring or within the oxolane core, researchers can explore a wide range of chemical space efficiently. High-throughput screening (HTS) techniques combined with automated synthesis platforms have further accelerated this process by allowing rapid evaluation of thousands of compounds.

The pharmaceutical industry has taken note of these advancements and is increasingly investing in innovative chemical entities like 3-(4-bromo-3,5-dimethylphenyl)oxolane-2,5-dione. Companies specializing in medicinal chemistry are actively incorporating such scaffolds into their drug discovery programs to identify novel therapeutics targeting unmet medical needs. The potential applications span across multiple therapeutic areas including oncology, neurology, and immunology.

From a mechanistic standpoint, 3-(4-bromo-3,5-dimethylphenyl)oxolane-2,5-dione offers insights into how structural modifications can influence biological activity. The interplay between electronic effects (such as those arising from bromine substitution) and steric hindrance (influenced by methyl groups) determines its overall pharmacokinetic profile. Understanding these relationships is crucial for designing molecules that not only bind effectively but also exhibit favorable pharmacokinetic properties such as solubility and metabolic stability.

Future research directions may focus on exploring derivatives of this compound that exhibit enhanced potency or selectivity against specific biological targets. Additionally, green chemistry approaches could be employed to develop more sustainable synthetic routes while minimizing waste generation and energy consumption.

In conclusion, 3-(4-bromo-3,5-dimethylphenyl)oxolane-2,5-dione (CAS No. 2228609-04-7) represents an exciting opportunity for innovation in pharmaceutical chemistry and medicinal biology. Its unique structural features make it an ideal candidate for further exploration through both experimental synthesis and computational modeling efforts aimed at discovering new therapeutic agents.